Cas no 112372-08-4 (Furo[3,2-b]pyridine-2-carboxaldehyde oxime)

Furo[3,2-b]pyridine-2-carboxaldehyde oxime structure
112372-08-4 structure
Product Name:Furo[3,2-b]pyridine-2-carboxaldehyde oxime
CAS No:112372-08-4
MF:C8H6N2O2
MW:162.145441532135
CID:1099233
PubChem ID:135703685
Update Time:2025-04-20

Furo[3,2-b]pyridine-2-carboxaldehyde oxime Chemical and Physical Properties

Names and Identifiers

    • Furo[3,2-b]pyridine-2-carboxaldehyde oxime
    • 2-(nitrosomethylidene)-4H-furo[3,2-b]pyridine
    • 112372-08-4
    • 2-(Nitrosomethylidene)-2,4-dihydrofuro[3,2-b]pyridine
    • DTXSID40764210
    • Inchi: 1S/C8H6N2O2/c11-10-5-6-4-7-8(12-6)2-1-3-9-7/h1-5,11H
    • InChI Key: FSDXVYOPEIDOCZ-UHFFFAOYSA-N
    • SMILES: O1C(C=NO)=CC2=C1C=CC=N2

Computed Properties

  • Exact Mass: 162.042927438g/mol
  • Monoisotopic Mass: 162.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 58.6Ų

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